Cas no 124070-95-7 ((1S,7aR)-1-(furan-3-yl)-4,4,7a-trimethyl-1,4,5,6,7,7a-hexahydro-2H-inden-2-one)

• Product Name: (1S,7aR)-1-(furan-3-yl)-4,4,7a-trimethyl-1,4,5,6,7,7a-hexahydro-2H-inden-2-one
• CAS No: 124070-95-7
• MF: C₁₆H₂₀O₂
• MW: 244.328804969788
• CID: 1218948
• PubChem ID: 180226
• Update Time: 2025-04-20

(1S,7aR)-1-(furan-3-yl)-4,4,7a-trimethyl-1,4,5,6,7,7a-hexahydro-2H-inden-2-one Chemical and Physical Properties

Names and Identifiers

• (1S,7aR)-1-(furan-3-yl)-4,4,7a-trimethyl-1,4,5,6,7,7a-hexahydro-2H-inden-2-one
• (1RS,7aSR)-1-(3-furyl)-4,4,7a-trimethyl-1,4,5,6,7,7a-hexahydro-2H-inden-2-one
• 1-(Furan-3-yl)-4,4,7a-trimethyl-1,4,5,6,7,7a-hexahydro-2H-inden-2-one
• (1S,7aR)-1-(furan-3-yl)-4,4,7a-trimethyl-1,5,6,7-tetrahydroinden-2-one
• 124070-95-7
• DTXSID20924714

• Inchi： 1S/C16H20O2/c1-15(2)6-4-7-16(3)13(15)9-12(17)14(16)11-5-8-18-10-11/h5,8-10,14H,4,6-7H2,1-3H3/t14-,16-/m0/s1
• InChI Key： UTPUUMJKPXKHMY-HOCLYGCPSA-N
• SMILES： O=C1C=C2C(C)(C)CCC[C@]2(C)[C@H]1C1=COC=C1

Computed Properties

• Exact Mass: 244.1464
• Monoisotopic Mass: 244.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21